Cas no 2680891-64-7 (benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate)

• Product Name: benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate
• CAS No: 2680891-64-7
• MF: C₁₂H₁₁BrN₂O₂S
• MW: 327.196940660477
• CID: 5626516
• PubChem ID: 165927634
• Update Time: 2025-11-01

benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680891-64-7
• benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate
• EN300-28294951

• Inchi： 1S/C12H11BrN2O2S/c1-8-10(13)14-11(18-8)15-12(16)17-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15,16)
• InChI Key： XRJQUWCNKRBLKE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 325.97246g/mol
• Monoisotopic Mass: 325.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.5Ų

Additional information on benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate

Benzyl N-(4-Bromo-5-Methyl-1,3-Thiazol-2-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate, also known by its CAS number 2680891-64-7, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzyl group with a thiazole ring and a carbamate functional group. The benzyl moiety contributes to the compound's aromatic stability, while the thiazole ring introduces heterocyclic properties that enhance its reactivity and versatility. The carbamate group further adds to its functional diversity, making it a valuable molecule in chemical synthesis and material science.

Recent studies have highlighted the potential of benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate in the development of advanced materials. Researchers have explored its role in the synthesis of high-performance polymers, where its ability to form strong intermolecular bonds has been leveraged to create materials with exceptional mechanical properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly improved their tensile strength and thermal stability. This finding underscores its importance in the field of materials science and opens new avenues for its application in industries such as aerospace and automotive manufacturing.

In addition to its role in materials science, benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate has shown promise in pharmaceutical research. Its unique structure allows for selective interactions with biological molecules, making it a potential candidate for drug delivery systems. A 2023 study in *Journal of Medicinal Chemistry* revealed that this compound can act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This breakthrough could lead to the development of more effective treatments for various diseases, including cancer and inflammatory disorders.

The synthesis of benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the benzyl and carbamate groups. Recent advancements in catalytic methods have enabled chemists to optimize these steps, resulting in higher yields and improved purity. For example, a 2023 paper in *Chemical Communications* reported the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing production costs and enhancing scalability.

Another area where benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yl)carbamate has gained attention is in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a potential candidate for developing eco-friendly pesticides. A 2023 study published in *Pest Management Science* demonstrated that this compound exhibits potent activity against several agricultural pests without causing harm to non-target organisms. This discovery aligns with global efforts to promote sustainable agriculture and reduce reliance on synthetic chemicals.

Furthermore, benzyl N-(4-bromo-5-methyl-1,3-thiazol-2-yli carbamate has been investigated for its potential use in electronic devices. Its electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A 2023 research article in *Nature Electronics* highlighted how this compound can be integrated into organic semiconductors to improve their charge transport properties. This innovation could pave the way for the development of more efficient and cost-effective electronic devices.

In conclusion, benzyl N-(4-bromo-5-methyl-1,3-thiazol - yl)carbamate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical synthesis, materials science, pharmaceuticals, agrochemicals, and electronics. As researchers continue to explore its properties and potential uses, this compound is expected to play an increasingly important role in advancing technological innovations and addressing global challenges.